ST 198

• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C22H26N2O/c25-22(13-12-19-8-2-1-3-9-19)23-15-6-7-16-24-17-14-20-10-4-5-11-21(20)18-24/h1-5,8-13H,6-7,14-18H2,(H,23,25)/b13-12+
• InChIKey: GQPJBOOQHWEOKT-OUKQBFOZSA-N

ST 198: Technical Overview of an Orally Active Dopamine D3 Receptor Antagonist

ST 198 (CAS 854924-64-4) is a small molecule classified as a dopamine D3 receptor (D3R) antagonist . The compound is characterized by its oral activity, enabling in vivo research applications via non-invasive dosing routes . Its primary application in the scientific literature is centered on neuroscience research, particularly in the study of addiction and drug-seeking behaviors, where it is used to investigate the specific role of D3Rs in modulating the motivational effects of substances like nicotine [1].

✓ Orally active D3R antagonist for in vivo neuroscience studies

✓ Selective D3 receptor blockade in addiction and drug-seeking models

✓ Enables repeated oral dosing in chronic CNS research protocols

• [1] Le Foll B, Sokoloff P, Stark H, Goldberg SR. Dopamine D3 receptor ligands block nicotine-induced conditioned place preferences through a mechanism that does not involve discriminative-stimulus or antidepressant-like effects. Neuropsychopharmacology. 2005;30(4):720-730. View Source

The Criticality of Compound Selection: Why ST 198 Cannot Be Substituted with Other D3R Antagonists

While multiple dopamine D3 receptor antagonists are commercially available, they are not functionally interchangeable. ST 198 possesses a distinct combination of D3R binding affinity and functional selectivity that differentiates it from close analogs. Substituting ST 198 with another D3R ligand can lead to different experimental outcomes due to variations in receptor binding kinetics, off-target profiles, or functional activity [1]. For instance, the binding selectivity profile of ST 198 differs significantly from other antagonists like haloperidol and (S)-nafadotride, and its pharmacological action is distinct from partial agonists like BP 897 [1][2]. The quantitative evidence below details these critical differences that directly impact research validity and experimental reproducibility.

Selectivity Profile D3/D2 isoform selectivity differs from D2-preferring antagonists (e.g., haloperidol)

Binding Selectivity D3-over-D2 selectivity magnitude may shift from close D3R-preferring analogs

Intrinsic Activity Full antagonist pharmacology; partial agonists may produce divergent functional outcomes

• [1] Weber B, Schlicker E, Sokoloff P, Stark H. Identification of the dopamine autoreceptor in the guinea‐pig retina as D2 receptor using novel subtype‐selective antagonists. Br J Pharmacol. 2001;133(8):1243–1248. View Source
• [2] Le Foll B, Sokoloff P, Stark H, Goldberg SR. Dopamine D3 receptor ligands block nicotine-induced conditioned place preferences through a mechanism that does not involve discriminative-stimulus or antidepressant-like effects. Neuropsychopharmacology. 2005;30(4):720-730. View Source

Quantitative Evidence for ST 198 Differentiation: Head-to-Head Comparisons

ST 198 Exhibits Superior D3R Selectivity Over D2R Compared to the Antipsychotic Haloperidol

ST 198 demonstrates a clear functional and binding preference for the D3 receptor over the D2 receptor. This is in stark contrast to the classical antipsychotic haloperidol, which shows preferential binding to D2 receptors. In a direct binding comparison using human receptors expressed in CHO cells, ST 198 displayed a pKi of 7.92 at the hD3 receptor and 6.14 at the hD2L receptor. Conversely, haloperidol showed a pKi of 9.22 at hD2L and 8.54 at hD3 [1]. These data demonstrate that ST 198 has an improved selectivity for D3 receptors when compared to haloperidol [1].

D3R vs D2R Selectivity

Head-to-head

ST 198: pKi hD3 7.92, hD2L 6.14; Haloperidol: hD3 8.54, hD2L 9.22

Reported ~60-fold D3 selectivity vs ~4.8-fold D2 for haloperidol

Binding assay in CHO cells; supports D3-mediated pathway isolation

Evidence Dimension	Receptor Binding Affinity (pKi)
Target Compound Data	hD3R: pKi = 7.92; hD2LR: pKi = 6.14
Comparator Or Baseline	Haloperidol: hD3R: pKi = 8.54; hD2LR: pKi = 9.22
Quantified Difference	ST 198 has a 1.78 log unit higher affinity for D3 over D2 (selectivity ratio ~60:1), whereas Haloperidol is ~4.8:1 selective for D2 over D3.
Conditions	Displacement of [125I]-iodosulpride from hD2L and hD3 receptors expressed in CHO cells

Why This Matters

This selectivity profile is crucial for experiments where isolating D3-mediated effects from D2-mediated effects is necessary for drawing accurate conclusions.

• [1] Weber B, Schlicker E, Sokoloff P, Stark H. Identification of the dopamine autoreceptor in the guinea‐pig retina as D2 receptor using novel subtype‐selective antagonists. Br J Pharmacol. 2001;133(8):1243–1248. View Source

ST 198 Demonstrates Improved D3R Selectivity Over the Antagonist (S)-Nafadotride

When directly compared to another D3R-preferring antagonist, (S)-nafadotride, ST 198 again shows a marked improvement in its selectivity profile. (S)-nafadotride has a pKi of 9.51 at hD3 and 8.52 at hD2L, representing a modest ~10-fold selectivity for D3. In the same assay, ST 198, with pKi values of 7.92 at hD3 and 6.14 at hD2L, demonstrates a much larger ~60-fold selectivity for D3R [1]. This superior D3-over-D2 selectivity is an empirically validated differentiator between these two D3R antagonists.

Selectivity vs (S)-Nafadotride

Head-to-head

ST 198 ~60-fold D3/D2; (S)-Nafadotride ~10-fold (pKi values from same assay)

Higher D3-over-D2 selectivity reported for ST 198

Reduces confounding D2R engagement in selectivity studies

Evidence Dimension	Receptor Binding Affinity (pKi) and Derived Selectivity Ratio
Target Compound Data	hD3R: pKi = 7.92; hD2LR: pKi = 6.14 (Selectivity Ratio: ~60:1)
Comparator Or Baseline	(S)-Nafadotride: hD3R: pKi = 9.51; hD2LR: pKi = 8.52 (Selectivity Ratio: ~10:1)
Quantified Difference	ST 198 exhibits a ~60-fold selectivity for D3R over D2R, compared to a ~10-fold selectivity for (S)-nafadotride.
Conditions	Displacement of [125I]-iodosulpride from hD2L and hD3 receptors expressed in CHO cells

Why This Matters

This higher selectivity allows for more precise interrogation of D3R-specific pathways, reducing the risk of confounding results from concurrent D2 receptor antagonism.

• [1] Weber B, Schlicker E, Sokoloff P, Stark H. Identification of the dopamine autoreceptor in the guinea‐pig retina as D2 receptor using novel subtype‐selective antagonists. Br J Pharmacol. 2001;133(8):1243–1248. View Source

ST 198 as a Full Antagonist Offers Distinct Pharmacology vs. the D3R Partial Agonist BP 897

ST 198 is a full antagonist at the D3 receptor, while BP 897 is a partial agonist [1]. This fundamental difference in intrinsic activity translates into distinct functional outcomes. In a study of nicotine-induced conditioned place preference (CPP), a behavioral model of drug reward, both ST 198 (a D3R antagonist) and BP 897 (a D3R partial agonist) were able to block the expression of nicotine-induced CPP . However, in other contexts, such as the forced swimming test (a screen for antidepressant activity), the two compounds diverge: genetic depletion of D3Rs or blockade with the partial agonist BP 897 had no effect, a finding that may not directly translate to the full antagonist ST 198 .

Functional Pharmacology

Class-level

Full antagonist (ST 198) vs partial agonist (BP 897); both blocked nicotine CPP in rats

Intrinsic activity difference may alter pathway interpretation

Functional divergence noted in other behavioral tests; review endogenous tone

Evidence Dimension	Functional Activity and Behavioral Effect in Nicotine-Induced CPP
Target Compound Data	D3R Antagonist; blocked expression of nicotine-induced CPP at doses selective for D3R
Comparator Or Baseline	BP 897: D3R Partial Agonist; also blocked expression of nicotine-induced CPP at D3R-selective doses
Quantified Difference	N/A (Qualitative difference in mechanism). Both blocked CPP expression.
Conditions	Nicotine-induced conditioned place preference in rats

Why This Matters

Understanding that ST 198 is a full antagonist is critical for interpreting its effects in signaling pathways and behavioral models, as a partial agonist may have different (and sometimes opposite) effects depending on the level of endogenous tone.

• [1] Le Foll B, Sokoloff P, Stark H, Goldberg SR. Dopamine D3 receptor ligands block nicotine-induced conditioned place preferences through a mechanism that does not involve discriminative-stimulus or antidepressant-like effects. Neuropsychopharmacology. 2005;30(4):720-730. View Source

ST 198's Behavioral Specificity: No Effect on Locomotor Activity or Nicotine Discrimination

A key differentiator for ST 198 is its specific behavioral profile. In a direct comparison, while both ST 198 and BP 897 blocked the expression of nicotine-induced CPP, neither compound affected baseline locomotor activity or nicotine discrimination performance at the doses tested [1]. This is a critical finding as it indicates that the observed effect on drug-seeking behavior (CPP) is not confounded by non-specific motor effects or by altering the subjective perception of nicotine. This profile distinguishes ST 198 from less selective dopaminergic compounds that might impair motor function or interoceptive cues.

Behavioral Specificity

Head-to-head

No effect on locomotor activity or nicotine discrimination at D3R-selective doses

Specific CPP blockade, not due to motor or discriminative confounds

Validates behavioral readout specificity in rat model

Evidence Dimension	Behavioral Specificity
Target Compound Data	No effect on locomotor activity in the CPP apparatus; no significant effect on nicotine discrimination performance.
Comparator Or Baseline	BP 897: also showed no effect on locomotor activity or nicotine discrimination.
Quantified Difference	Both compounds produced a null effect on these measures, a key finding that validates the specificity of their primary effect on CPP.
Conditions	Nicotine-induced conditioned place preference, locomotor activity assessment, and a two-lever-choice nicotine discrimination procedure in rats

Why This Matters

This evidence assures researchers that the compound's effect on a primary readout (e.g., drug-seeking) is specific and not a secondary consequence of general behavioral disruption or altered drug perception, increasing confidence in the experimental data.

• [1] Le Foll B, Sokoloff P, Stark H, Goldberg SR. Dopamine D3 receptor ligands block nicotine-induced conditioned place preferences through a mechanism that does not involve discriminative-stimulus or antidepressant-like effects. Neuropsychopharmacology. 2005;30(4):720-730. View Source

Recommended Research Applications for ST 198 Based on Quantitative Evidence

Investigating the Role of D3 Receptors in Substance Use Disorders

ST 198 is best suited for in vivo studies that require the selective blockade of dopamine D3 receptors to assess their role in drug-seeking and reward. The compound's proven ability to block nicotine-induced conditioned place preference (CPP) makes it a valuable tool for investigating the mechanisms of addiction [1]. Its distinct full antagonist profile differentiates it from partial agonists like BP 897, making it the preferred choice when complete D3R blockade is the experimental objective [1].

Behavioral Neuroscience Studies Requiring Dissociation of D3 and D2 Receptor Functions

Researchers aiming to dissect the specific contributions of D3 versus D2 receptors in behavior will find ST 198's selectivity profile advantageous. As demonstrated, ST 198 provides ~60-fold selectivity for D3R over D2R, which is superior to both the D2-preferring antagonist haloperidol and the D3-preferring antagonist (S)-nafadotride [2]. This makes ST 198 a more precise tool for isolating D3-mediated effects, reducing the likelihood of confounding results from concurrent D2 receptor engagement.

In Vivo Studies Requiring Oral Dosing for CNS Targets

ST 198 is described as orally active, which facilitates its use in chronic in vivo studies by allowing for non-invasive, repeat dosing . Its demonstrated efficacy in blocking nicotine-induced CPP via oral administration confirms its brain penetration and target engagement [1]. This is a practical advantage over tool compounds that require parenteral administration (e.g., intravenous or intracerebroventricular), which can introduce stress and limit the duration of experiments.

Application

Selection Property

Validation Focus

Substance use disorder research

D3R full antagonist pharmacology

Nicotine CPP model; D3 pathway selectivity

D2/D3 receptor functional dissociation

Reported high D3-over-D2 selectivity profile

D3-mediated behavioral endpoint isolation

Chronic in vivo CNS oral dosing studies

Oral bioavailability for repeat dosing

CNS target engagement after oral administration

• [1] Le Foll B, Sokoloff P, Stark H, Goldberg SR. Dopamine D3 receptor ligands block nicotine-induced conditioned place preferences through a mechanism that does not involve discriminative-stimulus or antidepressant-like effects. Neuropsychopharmacology. 2005;30(4):720-730. View Source
• [2] Weber B, Schlicker E, Sokoloff P, Stark H. Identification of the dopamine autoreceptor in the guinea‐pig retina as D2 receptor using novel subtype‐selective antagonists. Br J Pharmacol. 2001;133(8):1243–1248. View Source